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Compound of Interest

Compound Name: Cyclic N-Acetyl-D-mannosamine

Cat. No.: B3425846 Get Quote

Proper Disposal Procedures for N-Acetyl-D-
mannosamine
Disclaimer: The following information pertains to N-Acetyl-D-mannosamine (CAS No. 7772-94-

3). While "Cyclic N-Acetyl-D-mannosamine" is available as a research product, detailed,

substance-specific Safety Data Sheets (SDS) are not readily available for it. N-Acetyl-D-

mannosamine exists in cyclic forms in solution. It is crucial to always consult the substance-

specific SDS provided by the manufacturer and adhere to all local, state, and federal

regulations, as well as your institution's specific safety protocols.

This guide provides essential safety and logistical information for the proper disposal of N-

Acetyl-D-mannosamine, intended for researchers, scientists, and drug development

professionals.

Safety and Handling
According to available Safety Data Sheets, N-Acetyl-D-mannosamine is not classified as a

hazardous substance.[1][2] However, standard laboratory safety practices should always be

observed.

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and a lab coat to prevent skin and eye contact.[3]
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Ventilation: Use in a well-ventilated area.[1]

Handling: Avoid ingestion, inhalation, and contact with skin, eyes, or clothing.[3][4] Minimize

dust formation.[3]

Storage: Store in a dry, cool place and protect from moisture.[1][3]

Quantitative and Physical Data
The following table summarizes key properties of N-Acetyl-D-mannosamine relevant to its

handling and disposal.

Property Value Source

Molecular Formula C₈H₁₅NO₆ [1]

Molecular Weight 221.2 g/mol [1]

Appearance White, crystalline solid [3][4]

Melting Point 130 °C / 266 °F [3]

Solubility
Soluble in ethanol, DMSO, and

dimethylformamide.[4]
[4]

Stability Moisture sensitive.[3] [3]

Hazard Classification

This substance does not meet

the criteria for classification as

hazardous.[1][2]

[1][2]

Step-by-Step Disposal Protocol
Although N-Acetyl-D-mannosamine is not classified as hazardous, it should not be disposed of

down the drain.[1] Laboratory chemicals should be disposed of as chemical waste.

Step 1: Unused or Expired Material (Solid)

Containerization: Place the solid N-Acetyl-D-mannosamine in a clearly labeled, sealed

container. The label should include the full chemical name and any institutional identifiers
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required.

Waste Stream: Dispose of the container in the designated non-hazardous solid chemical

waste stream provided by your institution's Environmental Health and Safety (EHS)

department.

Record Keeping: Log the disposal in your laboratory's chemical inventory system.

Step 2: Contaminated Materials (e.g., weigh boats, gloves, paper towels)

Segregation: Collect all materials that have come into direct contact with N-Acetyl-D-

mannosamine.

Containerization: Place these materials in a designated solid waste container or bag,

separate from regular trash.

Disposal: Dispose of as non-hazardous laboratory waste according to your institution's

procedures.

Step 3: Solutions of N-Acetyl-D-mannosamine

Solvent Consideration: The disposal method for solutions will depend on the solvent used.

Aqueous Solutions: While the solute itself is not hazardous, avoid drain disposal.[1]

Collect in a container for non-hazardous aqueous waste.

Organic Solvent Solutions: If dissolved in a hazardous solvent (e.g., DMSO, ethanol), the

entire solution must be treated as hazardous waste. Collect in a designated, properly

labeled hazardous waste container for flammable or toxic organic solvents, as appropriate.

Labeling: Clearly label the waste container with the full names and concentrations of all

components.

Collection: Arrange for pickup by your institution's EHS department.

Disposal Workflow Diagram
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The following diagram illustrates the general decision-making process for the disposal of N-

Acetyl-D-mannosamine.

Start: Identify Waste

Determine Physical Form

Solid Waste Path Solution Waste Path

Aqueous Solution Organic Solution

N-Acetyl-D-mannosamine Waste

Solid or Solution?

Place in labeled container for
non-hazardous solid chemical waste

Solid

Aqueous or Organic Solvent?

Solution

Dispose via Institutional EHS Collect in container for
non-hazardous aqueous waste

Aqueous

Collect in container for
hazardous solvent waste

Organic

Dispose via Institutional EHS Dispose via Institutional EHS as
hazardous waste

Click to download full resolution via product page

Caption: Waste disposal decision workflow for N-Acetyl-D-mannosamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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